(E)-N-(4,7-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[4,7-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H20N2O4S2/c1-22-9-8-20-16-13(23-2)6-7-14(24-3)17(16)26-18(20)19-15(21)11-12-5-4-10-25-12/h4-7,10H,8-9,11H2,1-3H3
• InChI Key: UBXUQOPVOUWQBL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=CC(=C2SC1=NC(=O)CC3=CC=CS3)OC)OC
• Molecular Formula: C18H20N2O4S2
• Molecular Weight: 392.5 g/mol
• CAS No.: 1006007-21-1

Description

(E)-N-(4,7-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(thiophen-2-yl)acetamide is a chemical reagent of significant interest in medicinal chemistry and chemical biology research. This compound is a derivative of a benzo[d]thiazol-2(3H)-ylidene scaffold, a structure recognized for its versatile biological activity and presence in various pharmacologically active molecules. The specific (E) isomeric configuration and the incorporation of the 2-(thiophen-2-yl)acetamide moiety are critical for its function and molecular recognition. Research indicates this compound is primarily investigated as a key intermediate or a novel chemical entity in the development of kinase inhibitors , which are crucial for probing intracellular signaling pathways. Its molecular architecture suggests potential for high-affinity binding to ATP-binding sites of specific protein kinases. The benzo[d]thiazole core is a privileged structure in drug discovery, known to confer properties that can be optimized for targeting a range of biological targets . Consequently, this reagent is a valuable tool for researchers designing and synthesizing new compounds for biochemical screening, structure-activity relationship (SAR) studies, and the development of potential therapeutics for conditions such as cancer and inflammatory diseases. Its utility lies in enabling the exploration of novel chemical space and advancing the understanding of kinase-mediated cellular processes.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Core Heterocycle Modifications

Benzothiazole vs. Benzodioxine/Thiadiazole Derivatives

• Benzodioxine-based thiadiazole-fused compounds (e.g., from ) lack the benzothiazole’s sulfur atom, reducing aromatic stabilization and altering reactivity.
• Thiadiazole derivatives (e.g., ) exhibit higher ring strain due to adjacent nitrogen and sulfur atoms. For example, compound 4g () shows IR carbonyl peaks at 1690 and 1638 cm⁻¹, slightly lower than typical benzothiazole acetamides (1670–1657 cm⁻¹, ), suggesting weaker conjugation in thiadiazoles .

Substituent Effects on Acetamide Functionality

• Thiophene vs. Aryl/Piperazine Substituents : The thiophene in the target compound introduces π-conjugation and sulfur-based interactions absent in analogs like N-(5,6-methylenedioxybenzothiazole-2-yl)-2-chloroacetamide (). Thiophene’s electron-rich nature may enhance binding to biological targets compared to halogenated or piperazine-linked acetamides .
• Methoxyethyl vs. Methylenedioxy Groups: The 2-methoxyethyl chain in the target compound improves solubility in polar solvents compared to the methylenedioxy group in ’s derivatives.

Data Table: Structural and Spectroscopic Comparison

Compound Name	Core Structure	Key Substituents	IR (C=O, cm⁻¹)	Notable Bioactivity	Reference ID
Target Compound	Benzothiazole	4,7-Dimethoxy, 2-methoxyethyl, thiophene	~1670	N/A (predicted antimicrobial)	N/A
N-(5,6-Methylenedioxybenzothiazole-2-yl)acetamide	Benzothiazole	5,6-Methylenedioxy, chloroacetamide	1657	Anticancer (IC₅₀ = 18 µM)
N-[3-(3-Methylphenyl)-5-acryloyl-thiadiazol-2-ylidene]benzamide	Thiadiazole	3-Methylphenyl, acryloyl	1690, 1638	Kinase inhibition (IC₅₀ = 9 µM)
N-(3-Acetyl-2-thienyl)-2-bromoacetamide	Thiophene-acetamide	3-Acetylthiophene, bromoacetamide	1649	Intermediate for heterocycles

Q & A

Q. What are the standard synthetic routes for this compound, and what reaction conditions are critical for high yield?

The synthesis typically involves multi-step organic reactions, starting with functionalization of the benzo[d]thiazole core followed by coupling with thiophene-acetamide derivatives. Key steps include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, DCM) enhance reactivity for nucleophilic substitutions .
• Catalysts : Bases like triethylamine or NaH are critical for deprotonation during coupling reactions .
• Monitoring : HPLC is used to track reaction progress and isolate intermediates .
• Yield optimization : Temperature control (60–80°C) minimizes side reactions .

Q. Which spectroscopic techniques are most effective for confirming the molecular structure?

• NMR spectroscopy : 1H/13C NMR identifies proton environments (e.g., methoxy groups at δ 3.2–3.8 ppm, thiophene protons at δ 6.8–7.5 ppm) .
• Mass spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., [M+H]+ ion matching theoretical m/z) .
• IR spectroscopy : Detects functional groups like C=O (1650–1700 cm⁻¹) and C=N (1550–1600 cm⁻¹) .

Q. What preliminary biological assays are recommended to screen pharmacological potential?

• Enzyme inhibition assays : Test against kinases or proteases using fluorogenic substrates .
• Cytotoxicity screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) .
• Receptor binding studies : Radioligand displacement assays for GPCRs or nuclear receptors .

Advanced Research Questions

Q. How can researchers address low yields during the final coupling step?

• Catalyst optimization : Switch from triethylamine to DBU for enhanced nucleophilicity .
• Solvent purity : Use anhydrous DMF to prevent hydrolysis of intermediates .
• Purification : Employ gradient HPLC with C18 columns to separate byproducts .

Q. How should discrepancies between computational modeling and experimental spectroscopic data be resolved?

• Cross-validation : Compare DFT-predicted NMR shifts with experimental data; adjust computational parameters (e.g., solvent model: PCM) .
• X-ray crystallography : Resolve ambiguities by determining single-crystal structures .

Q. What methodologies are suitable for elucidating molecular-level interactions with biological targets?

• Molecular docking : Use AutoDock Vina to predict binding modes to active sites (e.g., ATP-binding pockets) .
• Surface plasmon resonance (SPR) : Quantify binding kinetics (ka/kd) for target proteins .
• Cryo-EM : Visualize compound-protein complexes at near-atomic resolution .

Q. What strategies assess the compound’s stability under physiological conditions?

• Forced degradation studies : Expose to pH 1–13 buffers, heat (40–60°C), and light (ICH Q1A guidelines) .
• LC-MS/MS : Identify degradation products (e.g., hydrolysis of acetamide to carboxylic acid) .

Q. How can unexpected regioselectivity during thiophene-acetamide coupling be mitigated?

• Directing groups : Introduce temporary protecting groups (e.g., Boc) to control reactivity .
• Microwave-assisted synthesis : Enhance regioselectivity via rapid, uniform heating .

Q. What analytical approaches identify in vitro metabolites?

• Hepatocyte incubation : Use human liver microsomes with NADPH cofactors .
• High-resolution MS/MS : Fragment ions map metabolic pathways (e.g., hydroxylation, demethylation) .

Q. How can the compound’s polypharmacology be systematically evaluated?

• High-throughput screening : Test against a panel of 100+ targets (e.g., Eurofins Panlabs®) .
• Proteomics : SILAC-based quantification of protein expression changes post-treatment .

Notes

• Contradictions : and propose different catalysts (triethylamine vs. NaH) for thiophene coupling; researchers should test both under standardized conditions.
• Advanced Tools : X-ray crystallography () and SPR () are gold standards for resolving structural and interaction ambiguities.